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Compound of Interest

Compound Name: Acid yellow 61

Cat. No.: B13833351 Get Quote

An In-depth Technical Guide to Acid Yellow 61
For Researchers, Scientists, and Drug Development Professionals

Abstract
Acid Yellow 61, identified by the Colour Index (C.I.) number 18968 and CAS number 12217-

38-8, is a synthetic monoazo dye.[1][2] Primarily utilized in the textile and leather industries for

coloration, its application in biomedical research and drug development is not documented in

publicly available literature. This guide provides a comprehensive overview of the known

synonyms, chemical and physical properties, and relevant experimental protocols related to

Acid Yellow 61. It is intended to serve as a foundational resource for professionals requiring

technical information on this compound, while also clearly delineating the current gaps in

scientific knowledge, particularly concerning its biological activity and toxicological profile.

Nomenclature and Synonyms
Acid Yellow 61 is known by a multitude of synonyms and trade names, reflecting its

widespread use as a commercial dye. A structured compilation of these names is essential for

accurate identification and literature review.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b13833351?utm_src=pdf-interest
https://www.benchchem.com/product/b13833351?utm_src=pdf-body
https://echa.europa.eu/substance-information/-/substanceinfo/100.013.998
http://www.worlddyevariety.com/acid-dyes/acid-yellow-61.html
https://www.benchchem.com/product/b13833351?utm_src=pdf-body
https://www.benchchem.com/product/b13833351?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13833351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Type Name/Value

Chemical Name

Benzenesulfonic acid, 2,5-dichloro-4-[4,5-

dihydro-3-methyl-5-oxo-4-[[2-

[(ethylphenylamino)sulfonyl]phenyl]azo]-1H-

pyrazol-1-yl]-, sodium salt

C.I. Name Acid Yellow 61

C.I. Number 18968

CAS Number 12217-38-8

Molecular Formula C24H20Cl2N5NaO6S2

EINECS Number 235-397-1

Trade Names

Weak Acid Yellow GW, Weak Acid Yellow P-L,

Acid Brilliant Yellow PL, Aminyl Yellow E-G,

Eniacid Yellow 3GP, Eriosin Fast Yellow P,

Euramina Yellow C 2G, Lerui Acid Yellow P-L,

Midlon Fast Yellow E, Mitsui Nylon Fast Yellow

G, Sandolan Fast Yellow P-L, Suminol Fast

Yellow G, Supramin Yellow GW, Telon Yellow

GW, Tertracid Fast Yellow T, Triacid Fast Yellow

GW

Physicochemical and Toxicological Properties
A summary of the available quantitative data for Acid Yellow 61 is presented below. It is

important to note that comprehensive toxicological data, such as a specific LD50 value, and

detailed spectral characteristics like absorption maximum (λmax) and molar absorptivity, are

not readily available in the reviewed literature.
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Property Value

Molecular Weight 632.47 g/mol [1][2]

Appearance Yellow powder[1][2]

Water Solubility 35 g/L at 90 °C[1][2]

LogP (Octanol-Water Partition Coefficient) 6.64990

Polar Surface Area (PSA) 168.73 Å²

Toxicological Information

Data not available. General hazards for azo

dyes include potential for skin sensitization and,

for some, the release of carcinogenic aromatic

amines under reductive conditions.[3] A safety

data sheet for a product named "Acid Dye Sun

Yellow" indicates it may be harmful if swallowed.

[4]

Biological Activity and Signaling Pathways
A thorough review of scientific literature reveals no documented studies on the involvement of

Acid Yellow 61 in any biological signaling pathways. Its primary application remains in the

industrial dyeing of materials such as wool, silk, and polyamide fibers.[1][2] For professionals in

drug development, the absence of data on its interaction with biological systems is a critical

consideration. The potential for azo dyes to undergo reductive cleavage into aromatic amines,

some of which are known carcinogens, is a general toxicological concern for this class of

compounds.[3] However, specific studies on the genotoxicity or carcinogenicity of Acid Yellow
61 have not been identified.

Experimental Protocols
While specific experimental protocols detailing the use of Acid Yellow 61 in a research context

are scarce, general methodologies for the synthesis, analysis, and application of acid azo dyes

are well-established.

Synthesis of Acid Yellow 61
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The manufacturing process for Acid Yellow 61 involves a two-step diazotization and coupling

reaction.[1][2]

Diazotization: 2-Amino-N-ethyl-N-phenylbenzenesulfonamide is treated with a source of

nitrous acid (typically sodium nitrite in an acidic medium) at low temperatures (0-5 °C) to

form a diazonium salt.

Coupling: The resulting diazonium salt is then coupled with 2,5-Dichloro-4-(3-methyl-5-oxo-

4,5-dihydropyrazol-1-yl)benzenesulfonic acid to form the final Acid Yellow 61 molecule.[1][2]

General Protocol for Dyeing Wool with Acid Dyes
This protocol is a generalized procedure for applying acid dyes to protein fibers like wool and

can be adapted for Acid Yellow 61.

Preparation of the Dye Bath: Dissolve the required amount of Acid Yellow 61 powder in hot

water to create a stock solution. Add the stock solution to a larger dye pot containing enough

water to allow the textile to move freely.

Acidification: Add an acid, such as acetic acid or citric acid, to the dye bath to achieve a pH

between 4 and 6. This is crucial for the binding of the acid dye to the amino groups in the

wool fibers.

Dyeing Process: Introduce the pre-wetted wool into the dye bath. Gradually heat the bath to

a near-boiling temperature (around 85-95°C) and maintain this temperature for 30-60

minutes, stirring gently to ensure even dye uptake.

Rinsing and Drying: Allow the dye bath to cool before removing the wool. Rinse the dyed

wool with water until the water runs clear, and then dry.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
A general HPLC method for the analysis of acid dyes in various matrices can be adapted for

Acid Yellow 61.
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Sample Preparation: Depending on the matrix, this may involve solvent extraction, solid-

phase extraction, or simple dilution.

Chromatographic Conditions:

Column: A reverse-phase C18 column is typically used.

Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium

acetate) and an organic solvent (e.g., acetonitrile or methanol) is common.

Detection: A photodiode array (PDA) detector can be used to monitor the absorbance at

the dye's λmax (if known) or across a spectral range. Mass spectrometry (MS) can be

coupled with HPLC for definitive identification.

Diagrams
Nomenclature and Identification of Acid Yellow 61
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Identifiers

Synonyms & Trade Names

Chemical Information

Acid Yellow 61

C.I. Name

is the

C.I. 18968

is

CAS 12217-38-8

is

EINECS 235-397-1

is

Weak Acid Yellow GW
also known as

Sandolan Fast Yellow P-L

also known as

Mitsui Nylon Fast Yellow G

also known as

Suminol Fast Yellow G

also known as

C24H20Cl2N5NaO6S2

has

Monoazo Dye

belongs to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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